2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone

• IUPAC Name: 6-methoxy-2-methyl-N-[(E)-(2-propoxyphenyl)methylideneamino]quinolin-4-amine
• InChI: InChI=1S/C21H23N3O2/c1-4-11-26-21-8-6-5-7-16(21)14-22-24-20-12-15(2)23-19-10-9-17(25-3)13-18(19)20/h5-10,12-14H,4,11H2,1-3H3,(H,23,24)/b22-14+
• InChI Key: XMKZCIZYYZBFAV-HYARGMPZSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1C=NNC2=C3C=C(C=CC3=NC(=C2)C)OC
• Isomeric SMILES: CCCOC1=CC=CC=C1/C=N/NC2=C3C=C(C=CC3=NC(=C2)C)OC
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

2-Propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl) hydrazone, also known as PMQH, is a synthetic compound that has been extensively studied for its potential applications in scientific research. PMQH is a hydrazone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of prostaglandins, which are involved in inflammation.
Biochemical and physiological effects:
2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has also been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus and Candida albicans. In addition, 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone also has some limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone. One direction is the optimization of its synthesis for higher yields and purity. Another direction is the study of its potential use as a fluorescent probe for the detection of metal ions. Further studies are also needed to fully understand its mechanism of action and potential toxicity. In addition, the potential use of 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone as a photosensitizer in photodynamic therapy warrants further investigation.
Conclusion:
In conclusion, 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail. 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has several advantages for lab experiments, but also has some limitations. Further studies are needed to fully understand its potential applications in various fields of research.

Synthesis Methods

2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has been synthesized using various methods, including the condensation of 6-methoxy-2-methyl-4-quinolinecarboxaldehyde with propylhydrazine, followed by the reaction with benzaldehyde. Another method involves the reaction of 6-methoxy-2-methyl-4-quinolinecarboxaldehyde with propylhydrazine, followed by the reaction with 2-propoxybenzaldehyde. The synthesis of 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has been optimized for higher yields and purity, and the compound has been characterized using various spectroscopic techniques.

Scientific Research Applications

2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. 2-propoxybenzaldehyde (6-methoxy-2-methyl-4-quinolinyl)hydrazone has been studied for its potential use as a fluorescent probe for the detection of metal ions, such as copper and iron. It has also been studied for its potential use as a photosensitizer in photodynamic therapy.